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Compound of Interest

Compound Name: ORM-10103

Cat. No.: B1662443

Application Notes and Protocols for ORM-10103
For Researchers, Scientists, and Drug Development
Professionals

Introduction

ORM-10103 is a potent and selective inhibitor of the Na+/Ca2+ exchanger (NCX), a critical
component in cellular calcium homeostasis.[1][2][3] It has demonstrated significant utility in
preclinical research for investigating the pathophysiological roles of NCX in conditions such as
cardiac arrhythmias and ischemia-reperfusion injury.[3][4][5] These application notes provide
detailed protocols for the preparation of ORM-10103 stock solutions to ensure accurate and
reproducible experimental outcomes.

Physicochemical Properties and Storage

A comprehensive understanding of the physicochemical properties of ORM-10103 is essential
for proper handling and storage.
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Property Value

Molecular Weight 348.35 g/mol [6]
Appearance White to off-white solid[6]
CAS Number 488847-28-5[6]
Chemical Formula C20H16N204][6]

Storage and Stability

Proper storage of ORM-10103 is crucial to maintain its stability and activity.

Form Storage Temperature Shelf Life
Powder -20°C 3 years[6]
4°C 2 years[6]

In Solvent -80°C 2 years[6]
-20°C 1 year[6]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ORM-10103 in Dimethyl
Sulfoxide (DMSO).

Materials:

e ORM-10103 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
¢ Microcentrifuge tubes

o \ortex mixer
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o Calibrated pipettes
Procedure:

e Weighing the Compound: Accurately weigh the desired amount of ORM-10103 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.48 mg of ORM-10103
(Molecular Weight = 348.35 g/mol ).

¢ Solvent Addition: Add the appropriate volume of DMSO to the weighed ORM-10103. For a
10 mM stock solution, if you weighed 3.48 mg, add 1 mL of DMSO.

» Dissolution: Vortex the solution until the ORM-10103 is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as per the stability data.

Solubility Data

The solubility of ORM-10103 in DMSO is high, allowing for the preparation of concentrated
stock solutions.

Solvent Solubility

DMSO 250 mg/mL (717.67 mM)[6]

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can
negatively impact solubility.[6]

Experimental Concentrations

The working concentration of ORM-10103 will vary depending on the specific experimental
model. Published studies have utilized a range of concentrations to investigate its effects on
the Na+/Ca2+ exchanger.
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Experimental Model

Effective Concentration Range

Canine Ventricular Myocytes

0.1 uM - 10 pM[7]

Canine Papillary Muscle

3 UM - 10 pM[7]

Canine Purkinje Fibers

3 UM - 10 uM[7]

Visualized Protocols and Pathways

Workflow for Preparing ORM-10103 Stock Solution
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Caption: Workflow for preparing ORM-10103 stock solution.

alculate volume based on desired concentration
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Simplified Signaling Pathway of ORM-10103 Action
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Caption: Simplified pathway of ORM-10103 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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